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Compound of Interest

Compound Name: Sodium hydrogencyanamide

Cat. No.: B105896 Get Quote

An In-depth Technical Guide to Cyanamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of

cyanamide, its synthesis and reactivity, and its biological role, with a focus on its application in

research and development.

Core Chemical and Physical Properties
Cyanamide (CH₂N₂) is a simple, yet highly reactive organic compound.[1][2] It exists as a

white, crystalline, and deliquescent solid under standard conditions.[1][3][4] Due to its

propensity to polymerize, particularly at elevated temperatures or upon evaporation of aqueous

solutions, it is often handled as a stabilized aqueous solution.[4][5][6]

The fundamental physicochemical properties of cyanamide are summarized in the table below

for easy reference.
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Property Value Notes

Chemical Formula CH₂N₂ [1][7][8]

Molecular Weight 42.040 g/mol [1][3][7][8]

Appearance White crystalline solid [1][3]

Density 1.28 g/cm³ [1][9]

Melting Point 44 - 46 °C [1][7][10]

Boiling Point 260 °C (decomposes) [1][3][4]

83 °C at 0.5 mmHg (6.7 Pa) [1][7][11]

Water Solubility 85 g/100 mL at 25 °C [1]

775 g/L at 15 °C [9]

Solubility (Organic)

Soluble in alcohols, ethers,

esters, phenols, and amines.

[1][3][4][7] Sparingly soluble in

nonpolar solvents like benzene

and halogenated

hydrocarbons.[3]

pKa 1.1[12]
The amino group can be

protonated.

logP -0.82 [1]

Flash Point 141 °C [1][4][5]

Chemical Structure and Reactivity
Cyanamide's reactivity is dictated by the presence of both a nucleophilic amino group and an

electrophilic nitrile group within the same molecule.[1][13] This bifunctional nature makes it a

versatile building block in organic synthesis.[1][2][13]

Cyanamide exists in two tautomeric forms: the dominant N≡C–NH₂ (cyanamide) form and the

HN=C=NH (carbodiimide) form. The cyanamide tautomer is favored under most conditions,
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though the carbodiimide form can be significant in certain reactions, such as silylation.[1][14]

H₂N−C≡N HN=C=NHEquilibrium

Cyanamide
(H₂NCN)

2-Cyanoguanidine
(Dicyandiamide)

Dimerization
(Base)

Melamine

Trimerization
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Industrial Production of Cyanamide

Calcium Carbide (CaC₂)
+ Nitrogen (N₂)

Heat to ~1000°C
(Frank-Caro Process)

Calcium Cyanamide (CaCN₂)

Hydrolysis with H₂O + CO₂

Aqueous Cyanamide (H₂NCN) Calcium Carbonate (CaCO₃)

Filtration & Purification

Ethanol Metabolism and Cyanamide Inhibition

Ethanol

Acetaldehyde
(Toxic)

Alcohol
Dehydrogenase

Acetate
(Non-toxic)

Aldehyde
Dehydrogenase (ALDH)

Cyanamide

 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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